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Introduction
1-Benzyl-3-cetyl-2-methylimidazolium iodide, also identified by its CAS Number 278603-08-

0 and commonly referred to as NH125, is a cationic surfactant belonging to the class of

imidazolium-based ionic liquids.[1] This class of compounds is characterized by a positively

charged imidazolium ring substituted with various functional groups. In this specific molecule,

the imidazolium cation is functionalized with a benzyl group, a cetyl (or hexadecyl) group, and a

methyl group, with iodide as the counter-ion. Its molecular formula is C27H45IN2 and it has a

molecular weight of approximately 524.57 g/mol .[1] While extensively studied for its biological

activities, particularly as an inhibitor of eukaryotic elongation factor 2 (eEF2) kinase and for its

lysosomotropic antiviral properties, a comprehensive public domain repository of its core

physicochemical properties is not readily available.

This technical guide synthesizes the available information on 1-Benzyl-3-cetyl-2-
methylimidazolium iodide and provides a framework for its physicochemical characterization

based on established methodologies for similar long-chain imidazolium ionic liquids.
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Specific experimental data for the physicochemical properties of 1-Benzyl-3-cetyl-2-
methylimidazolium iodide, such as its critical micelle concentration (CMC), surface tension,

and conductivity under various conditions, are not extensively reported in publicly accessible

scientific literature. The following table summarizes the basic molecular identifiers.

Property Value Source

Chemical Name
1-Benzyl-3-cetyl-2-

methylimidazolium iodide
PubChem

Synonyms
NH125, 1-benzyl-3-hexadecyl-

2-methylimidazolium iodide
PubChem

CAS Number 278603-08-0

Molecular Formula C27H45IN2 [1]

Molecular Weight 524.57 g/mol [1]

Experimental Protocols for Physicochemical
Characterization
The following sections detail the standard experimental methodologies used to determine the

key physicochemical properties of long-chain ionic liquids like 1-Benzyl-3-cetyl-2-
methylimidazolium iodide.

Synthesis of 1-Benzyl-3-cetyl-2-methylimidazolium
iodide
A general synthesis approach for this compound involves a two-step quaternization reaction.
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Synthesis Workflow
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Caption: General synthesis pathway for 1-Benzyl-3-cetyl-2-methylimidazolium iodide.

Methodology:

Synthesis of 1-Benzyl-2-methylimidazole: 1-methylimidazole is reacted with benzyl chloride

in an appropriate solvent (e.g., toluene or acetonitrile) under reflux conditions. The reaction

mixture is then cooled, and the product is isolated and purified.

Quaternization: The resulting 1-benzyl-2-methylimidazole is subsequently reacted with 1-

iodohexadecane (cetyl iodide) in a suitable solvent at an elevated temperature to yield the

final product, 1-Benzyl-3-cetyl-2-methylimidazolium iodide.

Purification: The crude product is typically purified by recrystallization from a suitable solvent

system (e.g., ethanol/ether) to obtain a high-purity solid.

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of surfactants, representing the concentration at which

micelles begin to form. Several techniques can be employed for its determination.
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CMC Determination Workflow

Prepare aqueous solutions of varying concentrations

Measure physical property as a function of concentration

Conductivity Surface Tension

Plot measured property vs. concentration

Identify the breakpoint in the plot

Breakpoint corresponds to the CMC

Click to download full resolution via product page

Caption: General workflow for determining the Critical Micelle Concentration (CMC).

Conductivity Method:

Principle: The molar conductivity of an ionic surfactant solution changes with concentration.

Below the CMC, conductivity decreases linearly with the square root of concentration. Above

the CMC, the formation of micelles leads to a change in the slope of this relationship.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: A series of aqueous solutions of 1-Benzyl-3-cetyl-2-methylimidazolium iodide
of varying concentrations are prepared. The conductivity of each solution is measured using

a calibrated conductivity meter at a constant temperature. The molar conductivity is then

plotted against the square root of the concentration. The CMC is determined from the

intersection of the two linear portions of the plot.

Surface Tension Method:

Principle: Surfactants reduce the surface tension of a solvent. As the concentration of the

surfactant increases, the surface tension decreases until the CMC is reached. Above the

CMC, the surface tension remains relatively constant as excess surfactant molecules form

micelles in the bulk solution.

Procedure: The surface tension of a series of aqueous solutions of 1-Benzyl-3-cetyl-2-
methylimidazolium iodide is measured using a tensiometer (e.g., with the du Noüy ring or

Wilhelmy plate method) at a constant temperature. A plot of surface tension versus the

logarithm of the concentration is generated. The CMC is identified as the concentration at

which the slope of the curve changes.

Thermodynamic Properties of Micellization
Thermodynamic parameters such as the standard Gibbs free energy (ΔG°m), enthalpy (ΔH°m),

and entropy (ΔS°m) of micellization provide insights into the spontaneity and driving forces of

the micellization process.
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Thermodynamic Analysis Workflow

Determine CMC at different temperatures
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Caption: Workflow for the determination of thermodynamic parameters of micellization.

Methodology:

Temperature-Dependent CMC: The CMC of 1-Benzyl-3-cetyl-2-methylimidazolium iodide
is determined at various temperatures using one of the methods described above.

Calculation of ΔG°m: The standard Gibbs free energy of micellization is calculated using the

equation: ΔG°m = RT(ln CMC) where R is the gas constant and T is the absolute

temperature.

Calculation of ΔH°m: The standard enthalpy of micellization can be determined from the

temperature dependence of the CMC using the van't Hoff equation: d(ln CMC)/dT = -ΔH°m /
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RT² A plot of ln(CMC) versus 1/T will have a slope of ΔH°m/R.

Calculation of ΔS°m: The standard entropy of micellization is then calculated using the

Gibbs-Helmholtz equation: ΔG°m = ΔH°m - TΔS°m

Conclusion
1-Benzyl-3-cetyl-2-methylimidazolium iodide is a molecule of significant interest in

biomedical research. While its biological properties are increasingly being documented, a

detailed public repository of its fundamental physicochemical properties is lacking. The

experimental protocols and workflows outlined in this guide provide a standard framework for

researchers to characterize this and similar long-chain ionic liquids. The generation of such

data would be invaluable for a deeper understanding of its behavior in various applications,

from drug delivery systems to industrial formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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